Cas no 2172569-48-9 (4,4-Difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol)
4,4-Difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol is a fluorinated cyclohexanol derivative characterized by its unique structural features, including a difluorinated cyclohexane ring and a branched hydroxyalkyl substituent. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate for pharmaceuticals, agrochemicals, or specialty materials. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, while the hydroxyl groups offer reactivity for further functionalization. Its well-defined stereochemistry and purity make it suitable for precise applications in medicinal chemistry and material science. The compound's stability under standard conditions ensures reliable handling and storage.
2172569-48-9 structure
Product Name:4,4-Difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol
CAS No:2172569-48-9
MF:C12H22F2O2
MW:236.298691272736
CID:5568425
PubChem ID:165593681
Update Time:2025-06-07
4,4-Difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-1632544
- 4,4-difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol
- 2172569-48-9
- 4,4-Difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol
-
- Inchi: 1S/C12H22F2O2/c1-3-4-10(2,9-15)11(16)5-7-12(13,14)8-6-11/h15-16H,3-9H2,1-2H3
- InChI Key: ABCAUCYBXDUUPW-UHFFFAOYSA-N
- SMILES: FC1(CCC(CC1)(C(C)(CO)CCC)O)F
Computed Properties
- Exact Mass: 236.15878626g/mol
- Monoisotopic Mass: 236.15878626g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 40.5Ų
4,4-Difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1632544-0.05g |
4,4-difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol |
2172569-48-9 | 0.05g |
$1080.0 | 2023-07-10 | ||
| Enamine | EN300-1632544-0.1g |
4,4-difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol |
2172569-48-9 | 0.1g |
$1131.0 | 2023-07-10 | ||
| Enamine | EN300-1632544-0.25g |
4,4-difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol |
2172569-48-9 | 0.25g |
$1183.0 | 2023-07-10 | ||
| Enamine | EN300-1632544-0.5g |
4,4-difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol |
2172569-48-9 | 0.5g |
$1234.0 | 2023-07-10 | ||
| Enamine | EN300-1632544-1.0g |
4,4-difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol |
2172569-48-9 | 1.0g |
$1286.0 | 2023-07-10 | ||
| Enamine | EN300-1632544-2.5g |
4,4-difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol |
2172569-48-9 | 2.5g |
$2520.0 | 2023-07-10 | ||
| Enamine | EN300-1632544-5.0g |
4,4-difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol |
2172569-48-9 | 5.0g |
$3728.0 | 2023-07-10 | ||
| Enamine | EN300-1632544-10.0g |
4,4-difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol |
2172569-48-9 | 10.0g |
$5528.0 | 2023-07-10 | ||
| Enamine | EN300-1632544-50mg |
4,4-difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol |
2172569-48-9 | 50mg |
$1080.0 | 2023-09-22 | ||
| Enamine | EN300-1632544-100mg |
4,4-difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol |
2172569-48-9 | 100mg |
$1131.0 | 2023-09-22 |
4,4-Difluoro-1-(1-hydroxy-2-methylpentan-2-yl)cyclohexan-1-ol Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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